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Compound of Interest

Compound Name: XL-13n

Cat. No.: B1193830

This document provides essential safety and logistical information for the handling, use, and
disposal of XL-13n. Adherence to these guidelines is mandatory to ensure personnel safety
and environmental protection.

Substance Identification and Hazards

Compound Name: XL-13n Description: A potent, selective kinase inhibitor under investigation
for oncological applications. Supplied as a 50mM solution in Dimethyl Sulfoxide (DMSO).
Hazard Classification:

Acute Toxicity (Oral): Category 4

Skin Corrosion/Irritation: Category 2

Serious Eye Damage/Eye Irritation: Category 1

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)
Signal Word: Danger

Hazard Statements:

e Harmful if swallowed.

e Causes skin irritation.
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o Causes serious eye damage.

e May cause respiratory irritation.

Personal Protective Equipment (PPE)

All personnel handling XL-13n must wear the following minimum PPE.

PPE Item Specification Rationale
Double-gloving with nitrile Prevents skin contact and
gloves (inner) and chemical- absorption. DMSO enhances
Gloves

resistant gloves (outer, e.g.,
butyl rubber).

dermal penetration of other
chemicals.

Eye Protection

Chemical splash goggles and

a full-face shield.

Protects against splashes and
aerosols, preventing serious

eye damage.

Lab Coat

Chemical-resistant, cuffed lab

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a certified chemical
fume hood is mandatory. For
spill response outside of a
fume hood, a NIOSH-approved
respirator with an organic

vapor cartridge is required.

Minimizes inhalation exposure
to aerosols and volatile

components.

Operational Plan: Handling and Storage
Engineering Controls

 All handling of XL-13n, including aliquoting, dilutions, and additions to experimental systems,

must be performed in a certified chemical fume hood with a face velocity of at least 100 feet

per minute.

» A safety shower and eyewash station must be readily accessible within a 10-second travel

distance.
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Storage

o Store XL-13n in its original, tightly sealed container at -20°C.
o Keep in a designated, labeled, and secondary container within the freezer.

e Maintain an up-to-date chemical inventory.

Handling Procedure

e Preparation:
o Don all required PPE as specified in Section 2.0.

o Prepare the work area within the chemical fume hood by lining it with absorbent, plastic-
backed paper.

o Assemble all necessary equipment (e.g., pipettes, tubes, waste containers) within the
fume hood.

» Dispensing:

o

Allow the XL-13n vial to equilibrate to room temperature before opening to prevent
moisture condensation.

o

Carefully open the vial, avoiding any splashes.

o

Use only designated, calibrated pipettes for transferring XL-13n.

[¢]

Dispense the required volume slowly and carefully.

e Post-Handling:

o

Securely cap the XL-13n vial and return it to the designated storage.

Decontaminate all surfaces within the fume hood with a 70% ethanol solution.

o

[¢]

Dispose of all contaminated materials as outlined in Section 4.0.
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o Remove PPE in the correct order to avoid cross-contamination (outer gloves, face shield,

lab coat, inner gloves).

o Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan

All waste contaminated with XL-13n is considered hazardous chemical waste.

Waste Stream Collection Container Disposal Procedure

Collect all liquid waste
o Labeled, sealed, and o )
Liquid Waste ) ) ) containing XL-13n. Do not mix
chemical-resistant container. ]
with other waste streams.

] Includes contaminated pipette
] Labeled, lined, and sealed )
Solid Waste . tips, tubes, gloves, and
hazardous waste container.
absorbent paper.

» All waste containers must be clearly labeled with "Hazardous Waste: XL-13n".

» Contact the institution's Environmental Health and Safety (EHS) department for waste
pickup. Do not dispose of XL-13n down the drain.

Experimental Protocols
Kinase Inhibition Assay (Example)

This protocol outlines a general method for assessing the inhibitory activity of XL-13n against a
target kinase.

e Prepare Reagents:
o Prepare a 10-point serial dilution of XL-13n in a suitable assay buffer.
o Prepare solutions of the target kinase, substrate, and ATP.

e Assay Procedure:
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[e]

In a 384-well plate, add 5 pL of the diluted XL-13n solution to each well.

o

Add 5 pL of the kinase solution and incubate for 15 minutes at room temperature.

[¢]

Initiate the reaction by adding 10 pL of the substrate/ATP mixture.

[¢]

Allow the reaction to proceed for 60 minutes at 30°C.

[e]

Stop the reaction and measure the output signal (e.g., luminescence, fluorescence) using
a plate reader.

o Data Analysis:
o Calculate the percent inhibition for each concentration of XL-13n.

o Plot the percent inhibition against the log of the XL-13n concentration and fit the data to a
four-parameter logistic model to determine the IC50 value.

Visualizations
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Preparation Handling (in Fume Hood) Cleanup & Disposal

e [ -

Spill of XL-13n Occurs

Contain the spill with absorbent pads.
Decontaminate the area.

Don respirator.
Contain the spill with absorbent pads.
Decontaminate the area.

Evacuate the area.
Contact EHS immediately.

Click to download full resolution via product page

» To cite this document: BenchChem. [Standard Operating Procedure: Safe Handling of XL-
13n]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193830#personal-protective-equipment-for-
handling-xI-13n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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